Erysotrine
Erysotrine
Erysotrine is an alkaloid.
(+)-Erysotrine belongs to the class of organic compounds known as erythrinanes. These are erythrina alkaloids possessing either a 6-5-6-6-membered indoloisoquinoline core or a derivative thereof (+)-Erysotrine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (+)-erysotrine is primarily located in the membrane (predicted from logP). Outside of the human body, (+)-erysotrine can be found in green vegetables. This makes (+)-erysotrine a potential biomarker for the consumption of this food product.
(+)-Erysotrine belongs to the class of organic compounds known as erythrinanes. These are erythrina alkaloids possessing either a 6-5-6-6-membered indoloisoquinoline core or a derivative thereof (+)-Erysotrine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (+)-erysotrine is primarily located in the membrane (predicted from logP). Outside of the human body, (+)-erysotrine can be found in green vegetables. This makes (+)-erysotrine a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
27740-43-8
VCID:
VC20904829
InChI:
InChI=1S/C19H23NO3/c1-21-15-5-4-14-7-9-20-8-6-13-10-17(22-2)18(23-3)11-16(13)19(14,20)12-15/h4-5,7,10-11,15H,6,8-9,12H2,1-3H3/t15-,19-/m0/s1
SMILES:
COC1CC23C(=CCN2CCC4=CC(=C(C=C34)OC)OC)C=C1
Molecular Formula:
C19H23NO3
Molecular Weight:
313.4 g/mol
Erysotrine
CAS No.: 27740-43-8
Cat. No.: VC20904829
Molecular Formula: C19H23NO3
Molecular Weight: 313.4 g/mol
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Specification
| Description | Erysotrine is an alkaloid. (+)-Erysotrine belongs to the class of organic compounds known as erythrinanes. These are erythrina alkaloids possessing either a 6-5-6-6-membered indoloisoquinoline core or a derivative thereof (+)-Erysotrine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, (+)-erysotrine is primarily located in the membrane (predicted from logP). Outside of the human body, (+)-erysotrine can be found in green vegetables. This makes (+)-erysotrine a potential biomarker for the consumption of this food product. |
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| CAS No. | 27740-43-8 |
| Molecular Formula | C19H23NO3 |
| Molecular Weight | 313.4 g/mol |
| IUPAC Name | (2R,13bS)-2,11,12-trimethoxy-2,6,8,9-tetrahydro-1H-indolo[7a,1-a]isoquinoline |
| Standard InChI | InChI=1S/C19H23NO3/c1-21-15-5-4-14-7-9-20-8-6-13-10-17(22-2)18(23-3)11-16(13)19(14,20)12-15/h4-5,7,10-11,15H,6,8-9,12H2,1-3H3/t15-,19-/m0/s1 |
| Standard InChI Key | WXVSPYOOFCCEII-KXBFYZLASA-N |
| Isomeric SMILES | CO[C@@H]1C[C@@]23C(=CCN2CCC4=CC(=C(C=C34)OC)OC)C=C1 |
| SMILES | COC1CC23C(=CCN2CCC4=CC(=C(C=C34)OC)OC)C=C1 |
| Canonical SMILES | COC1CC23C(=CCN2CCC4=CC(=C(C=C34)OC)OC)C=C1 |
| Appearance | Oil |
| Melting Point | 95-97°C |
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